Cas no 59281-47-9 (Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI))

Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI) structure
59281-47-9 structure
Product Name:Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI)
CAS No:59281-47-9
MF:C11H17N3
MW:191.272782087326
CID:949924
PubChem ID:45115800
Update Time:2025-04-19

Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI)
    • (3S,5S)-3,5-dimethyl-1-pyridin-2-ylpiperazine
    • Inchi: 1S/C11H17N3/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12-11/h3-6,9-10,13H,7-8H2,1-2H3/t9-,10-/m0/s1
    • InChI Key: BUEOWUQWTBKNCT-UWVGGRQHSA-N
    • SMILES: N1(C2C=CC=CN=2)C[C@H](C)N[C@@H](C)C1

Computed Properties

  • Exact Mass: 191.142
  • Monoisotopic Mass: 191.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2A^2
  • XLogP3: 1.5
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